Cas no 2764011-80-3 (4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 2764011-80-3
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5562226
• PubChem ID: 165999222
• Update Time: 2025-11-05

4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• 2764011-80-3
• EN300-37342936

• Inchi： 1S/C15H17NO5/c1-3-9-21-14(19)16-15(13(17)18)8-7-10-11(15)5-4-6-12(10)20-2/h3-6H,1,7-9H2,2H3,(H,16,19)(H,17,18)
• InChI Key： YABJWRWTLLJSBW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCC2(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid

Research Briefing on 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 2764011-80-3)

The compound 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 2764011-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and functional groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific inquiry.

Recent advancements in synthetic chemistry have enabled the efficient production of 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid. Researchers have developed novel catalytic methods to optimize its yield and purity, addressing previous challenges in its large-scale synthesis. These improvements are critical for further pharmacological evaluations and potential commercialization.

Pharmacological studies have revealed that this compound exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro assays indicate its potential as an inhibitor of key inflammatory mediators, suggesting possible applications in treating chronic inflammatory diseases. Additionally, its unique chemical structure allows for further derivatization, opening avenues for the development of more potent and selective analogs.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of inflammation and autoimmune disorders have demonstrated significant efficacy, with reduced pathological markers and improved clinical outcomes. These findings underscore the compound's promise as a lead candidate for future drug development, pending further toxicological and pharmacokinetic evaluations.

The mechanism of action of 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid is currently under investigation. Early data suggest that it interacts with specific protein targets involved in inflammatory signaling pathways, although the exact binding sites and downstream effects remain to be fully elucidated. Advanced structural biology techniques, such as X-ray crystallography and molecular docking, are being employed to gain deeper insights into its mode of action.

Future research directions include optimizing the compound's pharmacokinetic profile, such as its bioavailability and metabolic stability, to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside, addressing unmet medical needs in inflammatory and autoimmune diseases.

In conclusion, 4-methoxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated bioactivity, position it as a valuable molecule for further investigation. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.